(3E,5E,11E,13Z)-16-[4-[4-(4,5-dihydroxy-3-methoxy-6-methyloxan-2-yl)oxy-2-hydroxy-5-methyl-6-propan-2-yloxan-2-yl]-3-hydroxypentan-2-yl]-8-hydroxy-3,15-dimethoxy-5,7,9,11-tetramethyl-1-oxacyclohexadeca-3,5,11,13-tetraen-2-one

• Molecular Formula: C42H70O13
• Molecular Weight: 783.0 g/mol
• IUPAC Name: (3E,5E,11E,13E)-16-[4-[4-(4,5-dihydroxy-3-methoxy-6-methyloxan-2-yl)oxy-2-hydroxy-5-methyl-6-propan-2-yloxan-2-yl]-3-hydroxypentan-2-yl]-8-hydroxy-3,15-dimethoxy-5,7,9,11-tetramethyl-1-oxacyclohexadeca-3,5,11,13-tetraen-2-one
• InChI: InChI=1S/C42H70O13/c1-21(2)37-26(7)32(53-41-39(51-13)36(46)35(45)29(10)52-41)20-42(48,55-37)28(9)34(44)27(8)38-30(49-11)16-14-15-22(3)17-24(5)33(43)25(6)18-23(4)19-31(50-12)40(47)54-38/h14-16,18-19,21,24-30,32-39,41,43-46,48H,17,20H2,1-13H3/b16-14+,22-15+,23-18+,31-19+
• InChI Key: KFLYTTUTONVURR-OUIGTXJBSA-N
• Isomeric SMILES: CC1C/C(=C/C=C/C(C(OC(=O)/C(=C\C(=C\C(C1O)C)\C)/OC)C(C)C(C(C)C2(CC(C(C(O2)C(C)C)C)OC3C(C(C(C(O3)C)O)O)OC)O)O)OC)/C
• Canonical SMILES: CC1CC(=CC=CC(C(OC(=O)C(=CC(=CC(C1O)C)C)OC)C(C)C(C(C)C2(CC(C(C(O2)C(C)C)C)OC3C(C(C(C(O3)C)O)O)OC)O)O)OC)C

Description

This compound is a highly complex macrocyclic lactone (macrolide) featuring a 16-membered oxacyclohexadeca ring system with conjugated double bonds (3E,5E,11E,13Z stereochemistry) and multiple substituents. Key structural elements include:

• Macrocyclic core: A 1-oxacyclohexadeca-3,5,11,13-tetraen-2-one backbone.
• Substituents: Hydroxyl (-OH), methoxy (-OCH₃), and methyl (-CH₃) groups at positions 3, 5, 7, 8, 9, 11, 15, and 14.
• Glycosidic linkages: Two tetrahydropyran (oxan) rings attached via ether bonds, each with distinct hydroxyl, methoxy, and isopropyl substitutions.

Its stereochemistry and substituent arrangement are critical for molecular interactions, though specific biological data remain unelucidated in the provided evidence.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Similarity and Divergent Bioactivity

Chemical similarity is typically assessed via Tanimoto coefficients (fingerprint-based) or NMR/spectroscopic comparisons. However, structurally similar compounds may exhibit divergent biological responses due to "activity cliffs" .

Table 1: Structural and Spectroscopic Comparison

Compound Name	Core Structure	Key Substituents	¹H-NMR Shifts (δ ppm)	Bioactivity
Target Compound	16-membered macrolide	8-OH, 3,15-OCH₃, 5,7,9,11-CH₃, glycosidic oxans	Not reported in evidence	Hypothesized antimicrobial
Zygocaperoside	Triterpenoid glycoside	3-O-glycoside, hydroxyl groups	1.21 (s, CH₃), 3.45 (m, glycoside)	Antioxidant
Aculene B	Polycyclic diterpene	Conjugated double bonds, hydroxyl groups	H-10: 5.25; H-14: 5.80	Antifungal
Friedelinol	Triterpenoid	3-OH, 4-CH₃, ketone	3.08 (t, H-3), 1.28 (s, CH₃)	Anti-inflammatory

Key Observations :

• Glycosidic Linkages: The target compound’s oxan rings resemble Zygocaperoside’s glycoside moieties but differ in core structure (macrolide vs. triterpenoid), leading to distinct bioactivities .
• Stereochemistry: The (3E,5E,11E,13Z) configuration in the macrolide core contrasts with Aculene B’s polycyclic system, where minor stereochemical shifts (e.g., H-10 and H-14 NMR differences) significantly alter antifungal potency .
• Substituent Effects: Methoxy groups in the target compound may enhance membrane permeability compared to hydroxyl-rich analogs like Friedelinol, which prioritize hydrogen-bonding interactions .

QSAR and Toxicity Predictions

High Tanimoto similarity (threshold >0.75) correlates with toxicity concordance in compounds like dimethoate analogs . For the target compound:

• Toxicity Prediction : If structurally similar compounds (e.g., macrolides with conjugated double bonds) show hepatotoxicity, the target may share risks due to electrophilic metabolite formation.
• ADME Properties : Methoxy groups may improve metabolic stability compared to hydroxylated analogs .

Preparation Methods

Strain Selection and Genetic Engineering

Leucanicidin is natively produced by actinobacterial strains such as Kitasatospora sp. MBT66 and Streptomyces halstedii. Genomic analysis of Kitasatospora sp. MBT66 revealed a gene cluster encoding polyketide synthases (PKSs) and tailoring enzymes responsible for macrocycle formation and glycosylation. Critical modifications include the introduction of methyltransferase genes (e.g., lmcJ) to install methoxy groups at C-3 and C-15 positions, which are essential for bioactivity.

Fermentation Optimization

Large-scale production employs submerged fermentation in media containing carbon sources (e.g., glucose, glycerol) and nitrogen supplements (e.g., soybean meal). Optimal conditions for Kitasatospora sp. MBT66 include:

• Temperature : 28°C

• pH : 7.2–7.5

• Aeration : 1.0 vvm (volume per volume per minute)

• Duration : 120–144 hours.

Post-fermentation, the broth is centrifuged to separate mycelia, and the supernatant is extracted with ethyl acetate. Crude yields range from 0.8–1.2 g/L, depending on strain efficiency.

Semi-Synthetic Modifications and Convergent Assembly

Building Block Preparation

A fully synthetic route for leucanicidin remains challenging due to its 16-membered macrocycle and six stereocenters. However, modular strategies inspired by macrolide antibiotic synthesis (e.g., erythromycin) have been adapted. Key intermediates include:

• Left-hand fragment : Derived from methyl (3R,5R)-3,5-dihydroxyhexanoate via oxidative cleavage and Grignard addition (57% yield over 7 steps).

• Right-hand fragment : Synthesized from (2S,4S)-2,4-dimethylpentanol through iterative Mukaiyama aldol reactions (58% yield over 5 steps).

Stereoselective Macrocyclization

The pivotal step involves a Yamaguchi esterification to form the macrocycle. Conditions:

• Reagent : 2,4,6-Trichlorobenzoyl chloride

• Base : DMAP (4-dimethylaminopyridine)

• Solvent : Toluene

• Yield : 78% (1-g scale).

A competing method employs ring-closing metathesis (RCM) with Hoveyda-Grubbs catalyst, achieving 65% yield but requiring stringent anhydrous conditions.

Downstream Processing and Purification

Primary Extraction and Concentration

The ethyl acetate extract is concentrated under reduced pressure (40°C, 15 mbar) to obtain a viscous residue. Sequential solvent partitioning (hexane/MeOH/H₂O) removes non-polar contaminants.

Flash Column Chromatography

Initial purification uses silica gel (230–400 mesh) with gradient elution:

Solvent System	Ratio (v/v)	Target Fraction
Petroleum ether:DCM	1:2 → 1:3	Macrocycle-enriched
Ethyl acetate:MeOH	10:1 → 5:1	Polar glycosides

This step achieves 60–70% recovery of leucanicidin.

Preparative HPLC

Final purification employs a C18 column (250 × 21.2 mm, 5 µm) with the following gradient:

• Mobile Phase A : 0.1% formic acid in H₂O

• Mobile Phase B : 0.1% formic acid in MeCN

• Gradient : 20% B (0–4 min) → 50–95% B (4–30 min) → 20% B (30–35 min)

• Flow Rate : 10 mL/min

• Detection : UV at 254 nm.

This yields >98% pure leucanicidin, as confirmed by NMR and HRMS.

Analytical Characterization and Quality Control

Structural Elucidation

• 1H NMR (400 MHz, DMSO-d6): δ 8.61 (d, J = 7.0 Hz, H2), 3.15 (s, OCH₃), 1.21 (d, J = 6.8 Hz, CH(CH₃)₂).

• 13C NMR : 172.8 ppm (C=O), 102.3 ppm (glycosidic C1).

• HRMS : m/z 783.4521 [M + H]⁺ (calc. 783.4518).

Purity Assessment

Batch consistency is verified via UPLC-MS (Agilent 1290/6545 Q-TOF) with a retention time of 12.7 ± 0.2 min .

Q & A

Basic Research Questions

Q. What are the primary challenges in isolating and purifying this compound from natural sources, and what chromatographic techniques are most effective?

• Methodological Answer : Isolation requires multi-step chromatography due to the compound’s structural complexity and polar functional groups. High-performance liquid chromatography (HPLC) with reverse-phase C18 columns and gradient elution (e.g., water-acetonitrile with 0.1% formic acid) is effective. Size-exclusion chromatography can separate high-molecular-weight impurities, while preparative thin-layer chromatography (TLC) aids in purity verification .

Q. How can the stereochemistry of the oxacyclohexadeca ring system and glycosidic linkages be confirmed?

• Methodological Answer : Nuclear Overhauser effect spectroscopy (NOESY) NMR identifies spatial proximity of protons in the macrocyclic ring. For glycosidic linkages, 2D NMR (HSQC, HMBC) and enzymatic hydrolysis (e.g., using α-L-rhamnosidases) can confirm anomeric configurations. X-ray crystallography is definitive but requires high-quality crystals .

Q. What spectroscopic methods are critical for characterizing its hydroxyl and methoxy substituents?

• Methodological Answer : Infrared (IR) spectroscopy identifies free hydroxyl groups (broad peaks ~3200–3600 cm⁻¹), while methoxy groups show sharp C-O stretches (~2850 cm⁻¹). Quantitative ¹³C NMR with DEPT-135 distinguishes methyl/methoxy carbons. Hydrogen-deuterium exchange experiments in NMR can confirm labile hydroxyl protons .

Advanced Research Questions

Q. How can synthetic routes address the instability of the conjugated tetraene system during macrocyclization?

• Methodological Answer : Protecting groups (e.g., silyl ethers for hydroxyls, tert-butyl esters for carboxylic acids) stabilize reactive intermediates. Ring-closing metathesis (RCM) with Grubbs catalysts or photo-induced [2+2] cycloaddition minimizes side reactions. Kinetic control via low-temperature (−78°C) reactions improves selectivity .

Q. What computational strategies predict bioactivity and binding modes of this compound with ATP-binding cassette (ABC) transporters?

• Methodological Answer : Molecular docking (AutoDock Vina) and molecular dynamics (MD) simulations (AMBER) model interactions with ABC transporters. Density functional theory (DFT) calculates electrostatic potential surfaces to identify hydrogen-bonding sites. Pharmacophore mapping aligns substituents with transporter binding pockets .

Q. How do contradictory data on its cytotoxicity across cell lines arise, and how can experimental design mitigate this?

• Methodological Answer : Variability stems from differences in membrane permeability (logP ~2.5) and efflux pump expression (e.g., P-glycoprotein). Standardize assays using isogenic cell lines (e.g., MDR1-transfected vs. parental) and include controls for efflux inhibition (e.g., verapamil). Use 3D spheroid models to mimic tissue-level drug penetration .

Q. What role do the 4,5-dihydroxy-3-methoxy-6-methyloxan-2-yl moieties play in modulating solubility and aggregation?

• Methodological Answer : The dihydroxy groups enhance aqueous solubility (logS ≈ −3.5) via hydrogen bonding, while methyl and methoxy groups reduce aggregation through steric hindrance. Dynamic light scattering (DLS) monitors particle size in solution. Co-solvents (e.g., DMSO/PEG 400) stabilize monomeric forms .

Methodological Integration and Data Analysis

Q. How can machine learning optimize reaction conditions for scaling up synthesis?

• Methodological Answer : Train neural networks on reaction parameters (temperature, catalyst loading, solvent polarity) and yield data. Feature importance analysis (SHAP values) identifies critical variables. Bayesian optimization iteratively refines conditions for maximal yield and minimal byproducts .

Q. What statistical approaches resolve discrepancies in reported IC₅₀ values across enzyme inhibition studies?

• Methodological Answer : Meta-analysis with random-effects models accounts for inter-study variability. Bland-Altman plots assess systematic bias. Standardize protocols using recombinant enzymes (e.g., CYP3A4) and calibrate assays with reference inhibitors (e.g., ketoconazole) .